SMU127

• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C16H23N3O3S/c1-3-22-15(20)13-11-5-4-6-12(11)23-14(13)17-16(21)19-9-7-18(2)8-10-19/h3-10H2,1-2H3,(H,17,21)
• InChIKey: GPHILACXNMTZEE-UHFFFAOYSA-N

SMU127 – TLR1/2 Small-Molecule Agonist: Scientific Baseline and Procurement-Relevant Profile

SMU127 (ZINC666243, CAS 903864-87-9) is a synthetic urea-structure small molecule that functions as a specific agonist of the human Toll-like receptor 1/2 (TLR1/2) heterodimer. In HEK-Blue hTLR2 reporter cell assays, SMU127 activates NF-κB signaling with an EC50 of 0.55 ± 0.01 μM [1]. Critically, SMU127 exhibits no detectable agonist activity on cells expressing human TLR3, TLR4, TLR5, TLR7, or TLR8 when tested at concentrations ranging from 0.1 to 100 μM, establishing a >180-fold selectivity window over its TLR2 EC50 [1]. SMU127 also induces TNFα secretion in isolated human peripheral blood mononuclear cells (PBMCs) at concentrations of 0.01–1 μM and has demonstrated in vivo antitumor activity in a 4T1 murine mammary carcinoma model at a dose of 0.1 mg/animal [1].

TLR1/2 heterodimer pathway agonist

HEK-Blue hTLR reporter assay context

Reported broad off-target TLR selectivity profiling

In vivo murine mammary carcinoma model response

Non-lipopeptide urea chemotype, multi-vendor sourcing

• [1] Chen Z, Cen X, Yang J, Tang X, Cui K, Cheng K. Structure-based discovery of a specific TLR1-TLR2 small molecule agonist from the ZINC drug library database. Chem Commun (Camb). 2018 Oct 9;54(81):11411-11414. doi: 10.1039/c8cc06618c. PMID: 30246199. View Source

Why TLR1/2 Agonists Cannot Be Interchanged: Quantitative Evidence Supporting SMU127-Specific Selection

Although multiple compounds are marketed as TLR1/2 agonists, they differ fundamentally in chemotype, selectivity breadth, in vivo validation status, and synthetic tractability. The natural triacylated lipopeptide Pam3CSK4 (EC50 ~0.47 ng/mL, ~0.3 nM) and the nitroaniline-imidazole CU-T12-9 (EC50 52.9 nM) [1] both activate TLR1/2, but Pam3CSK4 is a lipopeptide with limited selectivity profiling data and CU-T12-9 lacks published in vivo breast cancer efficacy data. The more potent urea-thiourea analog SMU-Z1 (EC50 4.88 nM) was developed later [2], yet SMU127 remains the first small-molecule TLR1/2 agonist with validated in vivo breast cancer tumor inhibition [3]. These differences mean that substituting one TLR1/2 agonist for another without experimental justification risks confounding biological interpretation—particularly when in vivo proof-of-concept, selectivity window, or chemotype-dependent pharmacology is critical.

Pam3CSK4 (lipopeptide) Lipopeptide handling and lot variability may complicate dose-response reproducibility.

CU-T12-9 (nitroaniline-imidazole) In vivo breast cancer model validation not reported; model-response context may differ.

SMU-Z1 (urea-thiourea analog) Higher reported potency but different chemotype; selectivity and in vivo profile may shift.

• [1] Cheng K, Wang X, Yin H. Specific activation of the TLR1-TLR2 heterodimer by small-molecule agonists. Sci Adv. 2015 Apr 10;1(3):e1400139. doi: 10.1126/sciadv.1400139. PMID: 4474499. View Source
• [2] Cen X, Zhu G, Yang J, Yang J, Guo J, Jin J, Nandakumar KS, Yang W, Yin H, Liu S, Cheng K. TLR1/2 Specific Small-Molecule Agonist Suppresses Leukemia Cancer Cell Growth by Stimulating Cytotoxic T Lymphocytes. Adv Sci (Weinh). 2019 Mar 27;6(10):1802042. doi: 10.1002/advs.201802042. PMID: 31131189. View Source
• [3] Chen Z, Cen X, Yang J, Tang X, Cui K, Cheng K. Structure-based discovery of a specific TLR1-TLR2 small molecule agonist from the ZINC drug library database. Chem Commun (Camb). 2018 Oct 9;54(81):11411-11414. doi: 10.1039/c8cc06618c. PMID: 30246199. View Source

SMU127 Quantitative Differentiation Evidence: Head-to-Head, Cross-Study, and Class-Level Comparisons

First Small-Molecule TLR1/2 Agonist with In Vivo Breast Cancer Tumor Inhibition (4T1 Model)

SMU127 is the first small-molecule TLR1/2 agonist demonstrated to inhibit breast cancer tumor growth in vivo. In BABL/c mice bearing 4T1 murine mammary carcinoma, SMU127 administered at 0.1 mg/animal significantly reduced tumor volume [1]. At the time of publication (2018), no other small-molecule TLR1/2 agonist—including CU-T12-9, Pam3CSK4, or early diprovocims—had published in vivo efficacy data in a breast cancer model [1]. This establishes SMU127 as the historical and experimental benchmark for in vivo TLR1/2-mediated antitumor studies in breast cancer.

In Vivo Tumor Inhibition

Class-level inference

SMU127 0.1 mg/animal: significant tumor volume reduction in 4T1 model. CU-T12-9, Pam3CSK4: no published breast cancer efficacy.

Reported model-response context in breast cancer

4T1 murine mammary carcinoma allograft

Evidence Dimension	In vivo tumor volume reduction in breast cancer model
Target Compound Data	SMU127: 0.1 mg/animal, significant tumor volume reduction vs. vehicle in 4T1 BABL/c model
Comparator Or Baseline	CU-T12-9: No published in vivo breast cancer efficacy data as of 2018. Pam3CSK4: No published breast cancer model efficacy. Diprovocim: In vivo data limited to melanoma models (B16-OVA) in combination with anti-PD-L1.
Quantified Difference	SMU127 is the first small-molecule TLR1/2 agonist with demonstrated in vivo breast cancer efficacy; comparators lack this specific validation.
Conditions	4T1 murine mammary carcinoma allograft in BABL/c mice; dose 0.1 mg/animal (route not specified in abstract)

Why This Matters

For researchers requiring an in vivo-validated TLR1/2 agonist for breast cancer immunotherapy studies, SMU127 provides the only published positive control data in this specific disease model, reducing experimental risk and enabling direct literature comparison.

• [1] Chen Z, Cen X, Yang J, Tang X, Cui K, Cheng K. Structure-based discovery of a specific TLR1-TLR2 small molecule agonist from the ZINC drug library database. Chem Commun (Camb). 2018 Oct 9;54(81):11411-11414. doi: 10.1039/c8cc06618c. PMID: 30246199. View Source

Quantified TLR Selectivity Window: No Activation of TLR3/4/5/7/8 at Up to 100 µM

In HEK-Blue hTLR reporter cell assays, SMU127 activates human TLR2 with an EC50 of 0.55 ± 0.01 μM but shows no detectable activation of human TLR3, TLR4, TLR5, TLR7, or TLR8 at concentrations ranging from 0.1 to 100 μM [1]. This yields a minimum selectivity ratio of >182-fold (100 μM / 0.55 μM) over its TLR2 EC50. CU-T12-9 was also reported to specifically activate TLR2 without activating TLR3/4/5/7/8 in similar HEK-Blue reporter cells [2]; however, the maximum tested concentration in the CU-T12-9 selectivity panel was not explicitly reported as 100 μM in the selectivity figure itself, though later experiments used 100 μM for cytotoxicity assessment [2]. SMU127's selectivity data are explicitly reported with a defined upper concentration bound of 100 μM for all tested off-target TLRs, providing a transparent selectivity quantification.

TLR Selectivity Margin

Cross-study comparable

EC50 (hTLR2) = 0.55 μM; no activity at TLR3/4/5/7/8 up to 100 μM; >182-fold window

Supports TLR2-specific pathway interpretation

HEK-Blue reporter cells; SEAP readout

Evidence Dimension	Selectivity ratio: highest tested concentration without off-target activity / TLR2 EC50
Target Compound Data	SMU127: EC50 (hTLR2) = 0.55 μM; no activity at hTLR3/4/5/7/8 up to 100 μM; selectivity ratio >182-fold
Comparator Or Baseline	CU-T12-9: EC50 (hTLR2) = 0.0529 μM; no activity at hTLR3/4/5/7/8 in HEK-Blue panel (highest concentration not explicitly reported for selectivity figure); later cytotoxicity data show no effects up to 100 μM. Pam3CSK4: TLR selectivity panel across all TLRs not reported in same standardized assay.
Quantified Difference	SMU127 selectivity window explicitly quantified at ≥182-fold; CU-T12-9 selectivity ratio may be larger (~1,890-fold at 100 μM) but is less explicitly documented in the primary selectivity figure.
Conditions	HEK-Blue hTLR2/3/4/5/7/8 reporter cell lines; SEAP readout; SMU127 concentration range 0.1–100 μM

Why This Matters

For experiments requiring clean TLR2-specific pharmacology without confounding activation of other TLR family members, SMU127 offers a well-documented selectivity profile with an explicit >182-fold safety margin, enabling confident interpretation of TLR2-dependent biological responses.

• [1] Chen Z, Cen X, Yang J, Tang X, Cui K, Cheng K. Structure-based discovery of a specific TLR1-TLR2 small molecule agonist from the ZINC drug library database. Chem Commun (Camb). 2018 Oct 9;54(81):11411-11414. doi: 10.1039/c8cc06618c. PMID: 30246199. View Source
• [2] Cheng K, Wang X, Yin H. Specific activation of the TLR1-TLR2 heterodimer by small-molecule agonists. Sci Adv. 2015 Apr 10;1(3):e1400139. doi: 10.1126/sciadv.1400139. PMID: 4474499. View Source

Non-Lipopeptide Urea Chemotype: Synthetic and Handling Advantages Over Pam3CSK4

SMU127 (MW 337.44 g/mol, C16H23N3O3S) is a non-lipopeptide urea-structure small molecule , whereas the prototypical TLR1/2 agonist Pam3CSK4 is a triacylated lipopeptide with a molecular weight of approximately 1,510 g/mol . The lipopeptide structure of Pam3CSK4 necessitates complex multi-step solid-phase synthesis or recombinant production, imposes storage and handling challenges due to its amphiphilic nature, and introduces batch-to-batch variability inherent to lipopeptide production. In contrast, SMU127 is synthesized via a convergent urea-forming reaction from commercially available building blocks (ethyl 2-isocyanato-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate and 1-methylpiperazine) [1], enabling scalable production, standard purity analysis by HPLC (>98% purity reported) , and routine handling as a solid soluble in DMSO.

Chemotype Comparison

Class-level inference

SMU127: urea chemotype, MW 337.44, >98% purity by HPLC. Pam3CSK4: triacylated lipopeptide, MW ~1,510, lot-to-lot variability

Small-molecule scaffold supports consistent procurement

Non-lipopeptide; simplified solubility/handling

Evidence Dimension	Molecular weight and chemotype class
Target Compound Data	SMU127: MW 337.44 g/mol; non-lipopeptide urea chemotype; synthetic route published; purity >98% by HPLC
Comparator Or Baseline	Pam3CSK4: MW ~1,510 g/mol; triacylated lipopeptide; complex solid-phase synthesis; purity typically ≥95% but with inherent lot-to-lot peptide variability
Quantified Difference	~4.5-fold lower molecular weight; non-lipopeptide scaffold eliminates lipopeptide-associated solubility and handling constraints
Conditions	Physicochemical comparison based on chemical structure and published synthetic methodology

Why This Matters

For procurement, SMU127's defined small-molecule structure ensures consistent lot-to-lot purity and simplifies solubility and dosing calculations, reducing experimental variability and cost compared to lipopeptide alternatives.

• [1] Chen Z, Cen X, Yang J, Lin Z, Liu M, Cheng K. Synthesis of urea analogues bearing N-alkyl-N'-(thiophen-2-yl) scaffold and evaluation of their innate immune response to toll-like receptors. Eur J Med Chem. 2019 May 1;169:42-52. doi: 10.1016/j.ejmech.2019.02.067. PMID: 30852386. View Source

Human PBMC TNFα Induction at Sub-Micromolar Concentrations

SMU127 induces the production of TNFα in isolated human peripheral blood mononuclear cells (PBMCs) when used at concentrations ranging from 0.01 to 1 μM [1]. This demonstrates functional agonist activity in a physiologically relevant primary human cell population at concentrations that bracket the TLR2 EC50 (0.55 μM). For comparison, Pam3CSK4 typically induces TNFα in human PBMCs at ng/mL concentrations (EC50 ~0.47 ng/mL, ~0.3 nM) , while CU-T12-9 induces TNFα in THP-1 monocytic cells and RAW264.7 macrophages but PBMC TNFα data are less prominent in the primary literature [2]. SMU127's PBMC TNFα dose-response data provide a direct link between its molecular target engagement (TLR2 EC50) and a functional immunostimulatory outcome in human primary cells.

PBMC Cytokine Response

Supporting evidence

TNFα production stimulated at 0.01–1 μM in isolated human PBMCs

Supports functional immune cell assay context

Concentration range aligned with TLR2 EC50

Evidence Dimension	TNFα induction in human PBMCs
Target Compound Data	SMU127: TNFα production stimulated at 0.01–1 μM in isolated human PBMCs
Comparator Or Baseline	Pam3CSK4: TNFα induction in human PBMCs at ng/mL range (EC50 ~0.47 ng/mL). CU-T12-9: TNFα upregulation in THP-1 and RAW264.7 cells; PBMC-specific data are less explicitly characterized.
Quantified Difference	SMU127 PBMC TNFα induction occurs within a 0.01–1 μM window that aligns closely with its TLR2 EC50 (0.55 μM), facilitating dose-response calibration.
Conditions	Isolated human peripheral blood mononuclear cells; TNFα measured after SMU127 exposure

Why This Matters

For researchers needing a TLR1/2 agonist with well-characterized functional cytokine readout in primary human immune cells, SMU127 provides a defined concentration-response relationship that simplifies experimental design and enables cross-study normalization.

• [1] Chen Z, Cen X, Yang J, Tang X, Cui K, Cheng K. Structure-based discovery of a specific TLR1-TLR2 small molecule agonist from the ZINC drug library database. Chem Commun (Camb). 2018 Oct 9;54(81):11411-11414. doi: 10.1039/c8cc06618c. PMID: 30246199. View Source
• [2] Cheng K, Wang X, Yin H. Specific activation of the TLR1-TLR2 heterodimer by small-molecule agonists. Sci Adv. 2015 Apr 10;1(3):e1400139. doi: 10.1126/sciadv.1400139. PMID: 4474499. View Source

Multi-Vendor Commercial Availability with Validated Purity Specifications

SMU127 is commercially available from multiple independent vendors including MedChemExpress (Cat. HY-122566), TargetMol (Cat. T35672), Probechem (Cat. PC-35705, purity >98% HPLC), and Bertin Bioreagent (Cat. 33147, distributed through Cayman Chemical) [1]. This multi-vendor sourcing mitigates supply chain risk and enables competitive pricing. In contrast, newer or more specialized TLR1/2 agonists such as SMU-Z1 and Diprovocim are available from fewer commercial sources, potentially limiting procurement flexibility and increasing cost.

Commercial Sourcing

Supporting evidence

≥4 independent suppliers (MCE, TargetMol, Probechem, Bertin); purity >98% (HPLC) documented

Supports procurement continuity

Assessment as of 2025-2026

Evidence Dimension	Number of verified commercial suppliers and documented purity
Target Compound Data	SMU127: ≥4 independent commercial suppliers; purity documented at >98% (HPLC) by Probechem; solid storage at -20°C; 10 mM DMSO solubility
Comparator Or Baseline	SMU-Z1: limited to Probechem and few specialty vendors. Diprovocim: limited commercial availability from select suppliers. Pam3CSK4: widely available but as a lipopeptide with lot-to-lot variability.
Quantified Difference	SMU127 has the broadest multi-vendor availability among synthetic small-molecule TLR1/2 agonists, with at least four independent sources.
Conditions	Commercial availability assessment as of 2025-2026

Why This Matters

Multi-vendor availability ensures procurement continuity, competitive pricing, and reduced risk of supply disruption, making SMU127 a pragmatic choice for long-term research programs.

• [1] Bertin Bioreagent (Cayman Chemical distribution). SMU127 Product Page. Catalog No. 33147. Accessed 2026. View Source

SMU127 Optimal Application Scenarios Driven by Quantitative Differentiation Evidence

In Vivo Breast Cancer Immunotherapy Proof-of-Concept Studies

SMU127 is the only small-molecule TLR1/2 agonist with published in vivo efficacy in a 4T1 murine mammary carcinoma model, where 0.1 mg/animal dosing significantly reduced tumor volume [1]. Researchers initiating in vivo breast cancer immunotherapy studies can use SMU127 as the literature-validated positive control TLR1/2 agonist, enabling direct comparison with published results and reducing the risk of selecting an unvalidated compound for this disease indication.

TLR2-Specific Pharmacological Profiling with Documented Selectivity Margins

SMU127 provides an explicitly documented selectivity profile: EC50 0.55 μM at TLR2 with no activation of TLR3, TLR4, TLR5, TLR7, or TLR8 at up to 100 μM (>182-fold window) [1]. This makes SMU127 suitable as a TLR2-selective reference agonist in experiments requiring clean TLR2 pathway activation without confounding off-target TLR signaling, such as mechanistic studies of the MyD88-dependent NF-κB cascade or comparative TLR family profiling.

Medicinal Chemistry and SAR Reference Standard for TLR1/2 Agonist Development

SMU127 is the foundational lead compound from which the more potent agonists SMU-C13 (EC50 160 nM), SMU-C80, SMU-C68 (EC50 0.009 μM), and SMU-Z1 (EC50 4.88 nM) were optimized [2][3]. Its well-characterized synthesis, defined structure-activity relationships, and commercial availability at >98% purity make it an essential reference standard for medicinal chemistry programs developing next-generation TLR1/2 agonists or benchmarking new chemotypes.

Human Primary Cell Immunostimulatory Assays

SMU127 induces TNFα production in isolated human PBMCs at concentrations of 0.01–1 μM, providing a defined dose-response window that aligns with its TLR2 EC50 [1]. For researchers using human primary immune cells to study TLR2-dependent cytokine induction, SMU127 offers a non-lipopeptide tool compound with documented human PBMC activity data, facilitating assay standardization and comparison across studies.

Application

Selection Property

Validation Focus

Breast cancer immunotherapy model studies

In vivo model-response context

4T1 tumor volume endpoint validation

TLR2 pathway signaling studies

Selectivity profile documentation

Off-target TLR screening validation

TLR1/2 agonist SAR studies

Chemotype-defined reference standard

SAR benchmarking and purity confirmation

Human PBMC cytokine induction assays

Functional immune cell assay context

TNFα dose-response validation

• [1] Chen Z, Cen X, Yang J, Tang X, Cui K, Cheng K. Structure-based discovery of a specific TLR1-TLR2 small molecule agonist from the ZINC drug library database. Chem Commun (Camb). 2018 Oct 9;54(81):11411-11414. doi: 10.1039/c8cc06618c. PMID: 30246199. View Source
• [2] Chen Z, Cen X, Yang J, Lin Z, Liu M, Cheng K. Synthesis of urea analogues bearing N-alkyl-N'-(thiophen-2-yl) scaffold and evaluation of their innate immune response to toll-like receptors. Eur J Med Chem. 2019 May 1;169:42-52. doi: 10.1016/j.ejmech.2019.02.067. PMID: 30852386. View Source
• [3] Cen X, Zhu G, Yang J, Yang J, Guo J, Jin J, Nandakumar KS, Yang W, Yin H, Liu S, Cheng K. TLR1/2 Specific Small-Molecule Agonist Suppresses Leukemia Cancer Cell Growth by Stimulating Cytotoxic T Lymphocytes. Adv Sci (Weinh). 2019 Mar 27;6(10):1802042. doi: 10.1002/advs.201802042. PMID: 31131189. View Source